molecular formula C12H13N3O2 B8490299 ethyl 6-(2-methyl-1H-imidazol-1-yl)nicotinate

ethyl 6-(2-methyl-1H-imidazol-1-yl)nicotinate

Cat. No.: B8490299
M. Wt: 231.25 g/mol
InChI Key: PRPNJIXRSGANGH-UHFFFAOYSA-N
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Description

Ethyl 6-(2-methyl-1H-imidazol-1-yl)nicotinate is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13N3O2

Molecular Weight

231.25 g/mol

IUPAC Name

ethyl 6-(2-methylimidazol-1-yl)pyridine-3-carboxylate

InChI

InChI=1S/C12H13N3O2/c1-3-17-12(16)10-4-5-11(14-8-10)15-7-6-13-9(15)2/h4-8H,3H2,1-2H3

InChI Key

PRPNJIXRSGANGH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN=C(C=C1)N2C=CN=C2C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In DMSO (5 mL) was dissolved 2-methyl-1H-imidazole (575 mg, 7.00 mmol). To the solution 60% sodium hydride (in oil) (323 mg, 8.08 mmol) was added at 0° C. and the mixture was stirred at room temperature for 30 minutes. Ethyl 6-chloronicotinate (1.00 g, 5.39 mmol) was added and the mixture was stirred at room temperature for 30 minutes. Water was added to the reaction mixture. Extraction with ethyl acetate, washing with saturated brine and drying over anhydrous sodium sulfate were performed. After filtration, the solvent in the filtrate was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform/methanol=97/3) to give ethyl 6-(2-methyl-1H-imidazol-1-yl)nicotinate (455 mg, 37% yield).
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